Cas no 98070-40-7 (4,4-Dichloro-3-butenylamine)
4,4-Dichloro-3-butenylamine structure
Product Name:4,4-Dichloro-3-butenylamine
CAS No:98070-40-7
Molecular Formula:C4H7Cl2N
Molecular Weight:140.011079072952
CID:6532624
PubChem ID:23423639
4,4-Dichloro-3-butenylamine Properties
Names and Identifiers
-
- 4,4-dichlorobut-3-en-1-amine
- 98070-40-7
- NoName_4553
- 4,4-dichloro-3-butenylamine
- AKOS006362038
- DTXSID20903802
- SCHEMBL22166182
- EN300-4261362
-
- InChIKey： PQSMJIWHXMHTBL-UHFFFAOYSA-N
- Inchi： 1S/C4H7Cl2N/c5-4(6)2-1-3-7/h2H,1,3,7H2
- SMILES： Cl/C(=C/CCN)/Cl
Computed Properties
- Exact Mass: 138.9955546g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 138.9955546g/mol
- Heavy Atom Count: 7
- Complexity: 66.1
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 26Ų
4,4-Dichloro-3-butenylamine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4261362-0.05g |
4,4-dichlorobut-3-en-1-amine |
98070-40-7 | 0.05g |
$1164.0 |
4,4-Dichloro-3-butenylamine Related Literature
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Vittorio Cattaneo,Davide Oldrini,Alessio Corrado,Francesco Berti,Roberto Adamo Org. Chem. Front., 2016,3, 753-758
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Longjiang Ding,Minggang Zhao,Sisi Fan,Hui Li,Ye Ma,Jingjing Liang,Shougang Chen Analyst, 2016,141, 6515-6520
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4. Back cover
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Tapas K. Purkait,Anindya K. Swarnakar,Glenda B. De Los Reyes,Frank A. Hegmann,Eric Rivard,Jonathan G. C. Veinot Nanoscale, 2015,7, 2241-2244
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Mayanak Kumar Gupta,Mohamed Zbiri,Stephane Rols,Sadequa Jahedkhan Patwe,Helmut Schober Phys. Chem. Chem. Phys., 2017,19, 15512-15520
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7. A solid-state fluorescent probe for α,β-diamine based on tetraphenylethylene skeleton construction†Dongqing Liu,Qiao Yan,Qinglin Ma Mater. Adv., 2022,3, 5974-5979
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Yaping He,Jianbin Zheng,Qinglin Sheng Analyst, 2012,137, 1031-1038
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Po-Wei Hsu,Zhen-He Liao,Ting-Chieh Hung,Hsuan Lee,Yu-Cheng Wu,Yu-Ling Lai,Yao-Jane Hsu,Yuwei Lin,Jeng-Han Wang,Meng-Fan Luo Phys. Chem. Chem. Phys., 2017,19, 14566-14579
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Annegret Laub,Goran N. Kaluđerović,Ali N. Hmedat,Anselmo J. Otero-González,Ludger A. Wessjohann Org. Biomol. Chem., 2017,15, 3628-3637
98070-40-7 (4,4-Dichloro-3-butenylamine) Related Products
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